(3R,4R)-rel-1-Benzyl-3-hydroxypiperidine-4-carbonitrile

• IUPAC Name: (3R,4R)-1-benzyl-3-hydroxypiperidine-4-carbonitrile
• InChI: InChI=1S/C13H16N2O/c14-8-12-6-7-15(10-13(12)16)9-11-4-2-1-3-5-11/h1-5,12-13,16H,6-7,9-10H2/t12-,13+/m1/s1
• InChI Key: XZYDMOVDIBVPOL-OLZOCXBDSA-N
• Canonical SMILES: C1CN(CC(C1C#N)O)CC2=CC=CC=C2
• Isomeric SMILES: C1CN(C[C@@H]([C@H]1C#N)O)CC2=CC=CC=C2
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• CAS RN: 1013333-20-4

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include its appearance (color, state of matter under standard conditions) and any distinctive odors.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. This can be determined using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other substances, its stability under various conditions, and any catalysts that may affect its reactivity.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical and chemical properties. Physical properties can include melting point, boiling point, solubility, and density. Chemical properties can include acidity/basicity, reactivity, and stability.

Scientific Research Applications

Waste Reduction in Construction Industry

While not directly related to the compound itself, it’s worth noting that the concept of 3R (Reduce, Reuse, and Recycle) has been successfully applied in waste management. In a study conducted in Malaysia, researchers investigated construction waste issues and developed a model for sustainable reduction using 3R. The study employed partial least squares structural equation modeling (PLS-SEM) and highlighted the importance of waste reduction strategies in the construction industry.

Mechanism of Action

If the compound is biologically active, its mechanism of action can be studied. This involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard information for a compound can include its toxicity, flammability, and environmental impact. This information is usually available in the compound’s Material Safety Data Sheet (MSDS).